5-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 5-[[3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C21H14BrFN6O2/c1-12-2-5-14(6-3-12)29-20-15(9-25-29)21(30)28(11-24-20)10-18-26-19(27-31-18)13-4-7-17(23)16(22)8-13/h2-9,11H,10H2,1H3
• InChI Key: VVYUGLDEZWOSTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC4=NC(=NO4)C5=CC(=C(C=C5)F)Br
• Molecular Formula: C21H14BrFN6O2
• Molecular Weight: 481.3 g/mol

Description

5-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C21H14BrFN6O2 and its molecular weight is 481.285. The purity is usually 95%.
BenchChem offers high-quality 5-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Diversity

Parallel Liquid-Phase Synthesis of Libraries : Researchers have utilized parallel liquid-phase synthesis to create libraries of compounds including 4-([1,2,4]oxadiazol-5-yl)-1H-3,5-pyrazolediamines and others, showcasing the compound's versatility in generating diverse chemical libraries for screening purposes (Borisov et al., 2009).

Antimicrobial Activities : A novel series of pyrazolo[3,4-d]pyrimidine derivatives, including oxadiazole-2-thiol derivatives, have been synthesized and tested for antimicrobial activity. Some compounds exhibited moderate to outstanding antimicrobial activities against various bacterial and fungal strains, indicating the compound's potential as a precursor for antimicrobial agents (El-sayed et al., 2017).

Biological Evaluation and Potential Applications

Anticancer and Anti-inflammatory Agents : Synthesis of pyrazolopyrimidines derivatives has shown potential anticancer and anti-5-lipoxygenase activities. This research suggests the compound's utility in developing novel therapeutic agents targeting cancer and inflammatory diseases (Rahmouni et al., 2016).

Insecticidal Activity : The compound has been explored for its insecticidal properties, with some derivatives displaying significant activity against the diamondback moth. This highlights its potential application in developing new insecticides (Qi et al., 2014).

Herbicidal Activity : Derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-ones have shown good herbicidal activities against various plant species, suggesting the compound's utility in agricultural applications (Luo et al., 2017).